Cas no 919019-87-7 (N-cyclopentyl-1-[3-(dimethylamino)benzoyl]-2,3-dihydroindole-5-sulfonamide)

• Product Name: N-cyclopentyl-1-[3-(dimethylamino)benzoyl]-2,3-dihydroindole-5-sulfonamide
• CAS No: 919019-87-7
• MF: C₂₂H₂₇N₃O₃S
• MW: 413.533084154129
• CID: 6063626
• PubChem ID: 16463006
• Update Time: 2025-07-17

N-cyclopentyl-1-[3-(dimethylamino)benzoyl]-2,3-dihydroindole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1-[3-(dimethylamino)benzoyl]-2,3-dihydroindole-5-sulfonamide
• VU0493186-1
• AKOS000714500
• F3266-0515
• 919019-87-7
• 3-(dimethylamino)phenyl 5-[(cyclopentylamino)sulfonyl]indolinyl ketone
• N-cyclopentyl-1-(3-(dimethylamino)benzoyl)indoline-5-sulfonamide

• Inchi： 1S/C22H27N3O3S/c1-24(2)19-9-5-6-17(14-19)22(26)25-13-12-16-15-20(10-11-21(16)25)29(27,28)23-18-7-3-4-8-18/h5-6,9-11,14-15,18,23H,3-4,7-8,12-13H2,1-2H3
• InChI Key： GYTDSDXRIAYPQT-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC(N(C)C)=C2)C2=C(C=C(S(NC3CCCC3)(=O)=O)C=C2)CC1

Computed Properties

• Exact Mass: 413.17731291g/mol
• Monoisotopic Mass: 413.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.1Ų

Additional information on N-cyclopentyl-1-[3-(dimethylamino)benzoyl]-2,3-dihydroindole-5-sulfonamide

Comprehensive Overview of N-cyclopentyl-1-[3-(dimethylamino)benzoyl]-2,3-dihydroindole-5-sulfonamide (CAS No. 919019-87-7)

N-cyclopentyl-1-[3-(dimethylamino)benzoyl]-2,3-dihydroindole-5-sulfonamide (CAS No. 919019-87-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a dihydroindole core, a cyclopentyl group, and a dimethylamino-substituted benzoyl moiety, making it a versatile candidate for drug discovery. Researchers are particularly interested in its potential applications due to its unique molecular architecture, which may influence receptor binding and enzymatic activity.

In recent years, the scientific community has focused on sulfonamide-based compounds for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the dihydroindole scaffold in N-cyclopentyl-1-[3-(dimethylamino)benzoyl]-2,3-dihydroindole-5-sulfonamide suggests potential interactions with central nervous system (CNS) targets, sparking interest in neurological therapeutics. Additionally, the dimethylamino group may enhance solubility and bioavailability, critical factors in drug development.

The compound's CAS No. 919019-87-7 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Laboratories and pharmaceutical companies often search for this identifier to access safety data, synthetic protocols, and pharmacological studies. Given the growing demand for small-molecule therapeutics, N-cyclopentyl-1-[3-(dimethylamino)benzoyl]-2,3-dihydroindole-5-sulfonamide represents a promising avenue for innovation, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase enzymes.

One of the most frequently asked questions about this compound revolves around its synthetic route and scalability. Researchers are exploring efficient methods to produce high-purity batches, often leveraging microwave-assisted synthesis or catalytic hydrogenation techniques. The cyclopentyl and sulfonamide groups introduce synthetic challenges, but advancements in green chemistry have enabled more sustainable approaches. These developments align with the broader industry shift toward environmentally friendly manufacturing processes.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapies, scientists are investigating how N-cyclopentyl-1-[3-(dimethylamino)benzoyl]-2,3-dihydroindole-5-sulfonamide could be tailored to individual genetic profiles. Computational modeling and AI-driven drug design are being employed to predict its interactions with biological targets, reducing the time and cost associated with traditional drug discovery.

In summary, N-cyclopentyl-1-[3-(dimethylamino)benzoyl]-2,3-dihydroindole-5-sulfonamide (CAS No. 919019-87-7) is a multifaceted compound with significant potential in modern pharmacology. Its unique structure, combined with evolving synthetic and analytical technologies, positions it as a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.